Cas no 2243516-08-5 (4-({(9H-fluoren-9-yl)methoxycarbonyl}(2-methylphenyl)methylamino)benzoic acid)
4-({(9H-fluoren-9-yl)methoxycarbonyl}(2-methylphenyl)methylamino)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2243516-08-5
- EN300-81140
- 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}[(2-methylphenyl)methyl]amino)benzoic acid
- 4-({(9H-fluoren-9-yl)methoxycarbonyl}(2-methylphenyl)methylamino)benzoic acid
-
- Inchi: 1S/C30H25NO4/c1-20-8-2-3-9-22(20)18-31(23-16-14-21(15-17-23)29(32)33)30(34)35-19-28-26-12-6-4-10-24(26)25-11-5-7-13-27(25)28/h2-17,28H,18-19H2,1H3,(H,32,33)
- InChI Key: WMVSMADESBIVMW-UHFFFAOYSA-N
- SMILES: O(C(N(C1C=CC(C(=O)O)=CC=1)CC1C=CC=CC=1C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 463.17835828g/mol
- Monoisotopic Mass: 463.17835828g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 35
- Rotatable Bond Count: 7
- Complexity: 710
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.2
- Topological Polar Surface Area: 66.8Ų
4-({(9H-fluoren-9-yl)methoxycarbonyl}(2-methylphenyl)methylamino)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-81140-0.05g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}[(2-methylphenyl)methyl]amino)benzoic acid |
2243516-08-5 | 95% | 0.05g |
$1236.0 | 2024-05-21 | |
| Enamine | EN300-81140-0.1g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}[(2-methylphenyl)methyl]amino)benzoic acid |
2243516-08-5 | 95% | 0.1g |
$1295.0 | 2024-05-21 | |
| Enamine | EN300-81140-0.25g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}[(2-methylphenyl)methyl]amino)benzoic acid |
2243516-08-5 | 95% | 0.25g |
$1354.0 | 2024-05-21 | |
| Enamine | EN300-81140-0.5g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}[(2-methylphenyl)methyl]amino)benzoic acid |
2243516-08-5 | 95% | 0.5g |
$1412.0 | 2024-05-21 | |
| Enamine | EN300-81140-1.0g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}[(2-methylphenyl)methyl]amino)benzoic acid |
2243516-08-5 | 95% | 1.0g |
$1472.0 | 2024-05-21 | |
| Enamine | EN300-81140-2.5g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}[(2-methylphenyl)methyl]amino)benzoic acid |
2243516-08-5 | 95% | 2.5g |
$2884.0 | 2024-05-21 | |
| Enamine | EN300-81140-5.0g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}[(2-methylphenyl)methyl]amino)benzoic acid |
2243516-08-5 | 95% | 5.0g |
$4267.0 | 2024-05-21 | |
| Enamine | EN300-81140-10.0g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}[(2-methylphenyl)methyl]amino)benzoic acid |
2243516-08-5 | 95% | 10.0g |
$6328.0 | 2024-05-21 | |
| Enamine | EN300-81140-1g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}[(2-methylphenyl)methyl]amino)benzoic acid |
2243516-08-5 | 1g |
$1472.0 | 2023-09-02 | ||
| Enamine | EN300-81140-5g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}[(2-methylphenyl)methyl]amino)benzoic acid |
2243516-08-5 | 5g |
$4267.0 | 2023-09-02 |
4-({(9H-fluoren-9-yl)methoxycarbonyl}(2-methylphenyl)methylamino)benzoic acid Related Literature
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}(2-methylphenyl)methylamino)benzoic acid
Introduction to 4-({(9H-fluoren-9-yl)methoxycarbonyl}(2-methylphenyl)methylamino)benzoic Acid (CAS No. 2243516-08-5)
4-({(9H-fluoren-9-yl)methoxycarbonyl}(2-methylphenyl)methylamino)benzoic acid, identified by its CAS number 2243516-08-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential applications in drug discovery, particularly in the modulation of biological pathways associated with various diseases. The structural features of this molecule, including its fluoren-9-yl and methoxycarbonyl substituents, contribute to its unique chemical properties and reactivity, making it a valuable candidate for further exploration.
The molecular structure of 4-({(9H-fluoren-9-yl)methoxycarbonyl}(2-methylphenyl)methylamino)benzoic acid consists of a benzoic acid core appended with a complex amine group. This amine group is further functionalized with a 2-methylphenyl moiety, which enhances the compound's solubility and bioavailability. The presence of the fluoren-9-yl moiety is particularly noteworthy, as fluorene derivatives are known for their stability and ability to interact with biological targets in a specific manner. These characteristics make this compound an attractive scaffold for the development of novel therapeutic agents.
In recent years, there has been growing interest in the development of small molecules that can modulate protein-protein interactions (PPIs) and other non-traditional drug targets. 4-({(9H-fluoren-9-yl)methoxycarbonyl}(2-methylphenyl)methylamino)benzoic acid has been investigated for its potential to interact with various biological receptors and enzymes. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain kinases and other enzymes involved in signal transduction pathways. These pathways are often dysregulated in diseases such as cancer, inflammation, and neurodegenerative disorders.
The synthesis of 4-({(9H-fluoren-9-yl)methoxycarbonyl}(2-methylphenyl)methylamino)benzoic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the methoxycarbonyl group serves to protect the amine functionality during subsequent reactions, allowing for selective modifications at other positions on the molecule. The final step involves the coupling of the benzoic acid core with the fluorene derivative, which is typically achieved through palladium-catalyzed cross-coupling reactions.
The pharmacological properties of 4-({(9H-fluoren-9-yl)methoxycarbonyl}(2-methylphenyl)methylamino)benzoic acid have been studied in both in vitro and in vivo models. In cell-based assays, this compound has demonstrated promising activity against several cancer cell lines, suggesting its potential as an anticancer agent. Additionally, animal models have shown that it can modulate inflammatory responses without significant toxicity. These findings have prompted further investigation into its mechanism of action and potential therapeutic applications.
The structural versatility of 4-({(9H-fluoren-9-yl)methoxycarbonyl}(2-methylphenyl)methylamino)benzoic acid allows for the facile synthesis of analogs with modified properties. By altering the substituents on the fluorene or benzoic acid moieties, researchers can fine-tune the pharmacokinetic and pharmacodynamic profiles of the compound. This flexibility makes it an ideal candidate for structure-based drug design (SBDD), where computational methods are used to predict how changes in molecular structure will affect biological activity.
The role of computational chemistry in the study of 4-({(9H-fluoren-9-yl)methoxycarbonyl}(2-methylphenyl)methylamino)benzoic acid cannot be overstated. Advanced computational techniques, such as molecular dynamics simulations and quantum mechanical calculations, have been employed to understand how this compound interacts with its biological targets at an atomic level. These studies have provided valuable insights into its binding mode and have guided the design of more potent derivatives.
The future prospects for 4-({(9H-fluoren-9-yl)methoxycarbonyl}(2-methylphenyl)methylamino)benzoic acid are bright, with ongoing research aimed at elucidating its full therapeutic potential. Collaborative efforts between synthetic chemists, biochemists, and clinicians are essential to translate laboratory findings into clinical applications. As our understanding of disease mechanisms continues to evolve, compounds like this one will play a crucial role in developing next-generation therapeutics.
2243516-08-5 (4-({(9H-fluoren-9-yl)methoxycarbonyl}(2-methylphenyl)methylamino)benzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)